![molecular formula C24H19N3O4 B7715728 N-((2-hydroxyquinolin-3-yl)methyl)-3-nitro-N-(p-tolyl)benzamide](/img/structure/B7715728.png)
N-((2-hydroxyquinolin-3-yl)methyl)-3-nitro-N-(p-tolyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-hydroxyquinolin-3-yl)methyl)-3-nitro-N-(p-tolyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'HQNO' and is a member of the nitroaromatic family of compounds.
Mechanism of Action
The mechanism of action of HQNO is not fully understood, but it is believed to involve the inhibition of bacterial respiration and the disruption of cellular membranes. In cancer cells, HQNO has been shown to induce apoptosis by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
HQNO has been shown to have a range of biochemical and physiological effects, including the inhibition of bacterial growth and the induction of apoptosis in cancer cells. Additionally, HQNO has been shown to modulate the immune system and reduce inflammation.
Advantages and Limitations for Lab Experiments
HQNO has several advantages for use in lab experiments, including its potent antimicrobial and anticancer properties. However, HQNO also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on HQNO, including further studies on its mechanism of action, optimization of its therapeutic potential, and the development of new drug delivery systems. Additionally, HQNO may have applications in the treatment of other diseases, such as neurological disorders and autoimmune diseases.
Synthesis Methods
HQNO can be synthesized through a multi-step process that involves the reaction of 2-hydroxy-3-nitrobenzaldehyde with p-toluidine to form N-(p-tolyl)-2-hydroxy-3-nitrobenzamide. This intermediate compound is then reacted with 2-chloromethylquinoline to form HQNO.
Scientific Research Applications
HQNO has been studied extensively for its potential therapeutic applications in various fields of medicine, including cancer research, infectious disease treatment, and neuroscience. HQNO has been shown to exhibit potent antimicrobial activity against a range of bacterial species, including those that are resistant to traditional antibiotics. Additionally, HQNO has demonstrated anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis.
properties
IUPAC Name |
N-(4-methylphenyl)-3-nitro-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3O4/c1-16-9-11-20(12-10-16)26(24(29)18-6-4-7-21(14-18)27(30)31)15-19-13-17-5-2-3-8-22(17)25-23(19)28/h2-14H,15H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGRXOKPERPYEHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.